Cas no 1261557-95-2 (4-(2-Amino-4-fluorobenzoyl)pyridine)
4-(2-Amino-4-fluorobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Amino-4-fluorobenzoyl)pyridine
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- Inchi: 1S/C12H9FN2O/c13-9-1-2-10(11(14)7-9)12(16)8-3-5-15-6-4-8/h1-7H,14H2
- InChI Key: GQQVGEYLSJLMEU-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(C2C=CN=CC=2)=O)=C(C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 2.2
- Topological Polar Surface Area: 56
4-(2-Amino-4-fluorobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005277-250mg |
4-(2-Amino-4-fluorobenzoyl)pyridine |
1261557-95-2 | 97% | 250mg |
$652.80 | 2023-09-03 | |
| Alichem | A022005277-500mg |
4-(2-Amino-4-fluorobenzoyl)pyridine |
1261557-95-2 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A022005277-1g |
4-(2-Amino-4-fluorobenzoyl)pyridine |
1261557-95-2 | 97% | 1g |
$1696.80 | 2023-09-03 |
4-(2-Amino-4-fluorobenzoyl)pyridine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 4-(2-Amino-4-fluorobenzoyl)pyridine
Introduction to 4-(2-Amino-4-Fluorobenzoyl)Pyridine (CAS No. 1261557-95-2)
The compound 4-(2-Amino-4-Fluorobenzoyl)Pyridine, identified by the CAS registry number 1261557-95-2, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of the amino and fluoro substituents on the benzoyl moiety introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.
Recent studies have highlighted the importance of 4-(2-Amino-4-Fluorobenzoyl)Pyridine in the field of medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its role as a building block for constructing complex heterocycles, which are essential components of many drug candidates. The amino group on the benzoyl ring facilitates various condensation reactions, enabling the synthesis of diverse pyridine-based frameworks with potential pharmacological activities.
In terms of synthetic chemistry, the preparation of 4-(2-Amino-4-Fluorobenzoyl)Pyridine involves a multi-step process that typically begins with the bromination of pyridine derivatives followed by nucleophilic substitution reactions. The introduction of the amino and fluoro groups on the benzoyl ring is achieved through directed metallation strategies or Suzuki coupling reactions, depending on the desired regioselectivity and scalability of the synthesis.
The electronic properties of 4-(2-Amino-4-Fluorobenzoyl)Pyridine make it an attractive candidate for applications in materials science as well. Its ability to form stable charge-transfer complexes has been investigated for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that this compound can serve as a versatile platform for designing novel materials with tailored optoelectronic properties.
From an analytical standpoint, the characterization of 4-(2-Amino-4-Fluorobenzoyl)Pyridine has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring its reliability for both academic research and industrial applications.
In conclusion, 4-(2-Amino-4-Fluorobenzoyl)Pyridine (CAS No. 1261557-95-2) stands out as a versatile compound with promising prospects in multiple scientific domains. Its unique structural features, combined with recent breakthroughs in synthetic and applied chemistry, position it as a key player in advancing innovative solutions across industries.
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